Cas no 1805072-38-1 (Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate)

Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the iodo substituent offers versatility for further functionalization via cross-coupling reactions. The methoxy and ester moieties provide additional sites for chemical modification, making it a valuable intermediate in the development of bioactive compounds. Its structural features contribute to improved binding affinity and selectivity in target interactions. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators, owing to its balanced reactivity and stability under synthetic conditions.
Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate structure
1805072-38-1 structure
Product Name:Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
CAS No:1805072-38-1
MF:C10H10F2INO3
MW:357.0925822258
CID:4891191
Update Time:2025-05-20

Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
    • Inchi: 1S/C10H10F2INO3/c1-16-7(15)3-6-9(17-2)8(13)5(4-14-6)10(11)12/h4,10H,3H2,1-2H3
    • InChI Key: AZQLUNZGAQFTSL-UHFFFAOYSA-N
    • SMILES: IC1C(C(F)F)=CN=C(CC(=O)OC)C=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 268
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.4

Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029025305-250mg
Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
1805072-38-1 95%
250mg
$1,058.40 2022-04-01
Alichem
A029025305-500mg
Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
1805072-38-1 95%
500mg
$1,802.95 2022-04-01
Alichem
A029025305-1g
Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
1805072-38-1 95%
1g
$2,779.20 2022-04-01

Additional information on Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate

Introduction to Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate (CAS No. 1805072-38-1)

Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate, identified by its CAS number 1805072-38-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a difluoromethyl substituent, an iodo atom, and a methoxy group, contributes to its unique chemical properties and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and other pharmacological agents. In contrast, the iodo substituent provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. The methoxy group, on the other hand, influences the electronic properties of the pyridine ring and can modulate interactions with biological targets.

In recent years, Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate has been employed in several high-profile research projects aimed at developing novel therapeutic agents. For instance, its structural framework has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the difluoromethyl, iodo, and methoxy groups allows for fine-tuning of the compound's pharmacokinetic profile, including solubility, bioavailability, and target specificity.

The compound's utility extends beyond kinase inhibitors. It has also been explored as a precursor in the development of antiviral and antibacterial agents. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in biological activity. For example, studies have demonstrated that replacing hydrogen atoms with electronegative substituents like fluorine or iodine can alter the compound's interaction with enzymes and receptors.

The synthesis of Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalization, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a building block in medicinal chemistry.

In terms of biological activity, preliminary studies have shown that derivatives of Methyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate exhibit promising properties as modulators of enzyme activity. The difluoromethyl group is known to improve lipophilicity and metabolic stability, while the iodo atom facilitates further derivatization. The methoxypipyridine moiety itself is capable of interacting with various biological targets due to its electron-rich nature.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for new drug candidates derived from this compound. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental validation. This approach not only saves time but also enhances the efficiency of drug development pipelines.

In conclusion, Methyl 5-(difluoromethyl) -4-iodo) -3-methoxypyridine) -2-acetate (CAS No. 1805072) -38) -1 is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.